Furan-3-yl-(4-phenylpiperidin-1-yl)methanone

• IUPAC Name: furan-3-yl-(4-phenylpiperidin-1-yl)methanone
• InChI: InChI=1S/C16H17NO2/c18-16(15-8-11-19-12-15)17-9-6-14(7-10-17)13-4-2-1-3-5-13/h1-5,8,11-12,14H,6-7,9-10H2
• InChI Key: BJLFXEGUEMHZRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)C(=O)C3=COC=C3
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

Furan-3-yl-(4-phenylpiperidin-1-yl)methanone, also known as FPPM, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPPM is a piperidine-based compound that has a furan ring attached to it. This compound has shown promising results in scientific research, particularly in the areas of drug discovery and development.

Mechanism of Action

The mechanism of action of Furan-3-yl-(4-phenylpiperidin-1-yl)methanone is not fully understood. However, it is believed that Furan-3-yl-(4-phenylpiperidin-1-yl)methanone acts on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine, serotonin, and norepinephrine. Furan-3-yl-(4-phenylpiperidin-1-yl)methanone has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Furan-3-yl-(4-phenylpiperidin-1-yl)methanone has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. Furan-3-yl-(4-phenylpiperidin-1-yl)methanone has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

Furan-3-yl-(4-phenylpiperidin-1-yl)methanone has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. Furan-3-yl-(4-phenylpiperidin-1-yl)methanone is also relatively inexpensive compared to other compounds used in drug discovery and development. However, Furan-3-yl-(4-phenylpiperidin-1-yl)methanone has some limitations for lab experiments. It has low solubility in water, which may limit its use in certain experiments. Furan-3-yl-(4-phenylpiperidin-1-yl)methanone also has low bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of Furan-3-yl-(4-phenylpiperidin-1-yl)methanone. One potential direction is the development of Furan-3-yl-(4-phenylpiperidin-1-yl)methanone-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another potential direction is the study of Furan-3-yl-(4-phenylpiperidin-1-yl)methanone's potential use as an analgesic and anti-inflammatory agent. Additionally, further research is needed to fully understand the mechanism of action of Furan-3-yl-(4-phenylpiperidin-1-yl)methanone and its potential side effects.

Synthesis Methods

The synthesis of Furan-3-yl-(4-phenylpiperidin-1-yl)methanone involves the reaction of 4-phenylpiperidine with furan-3-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The reaction yields Furan-3-yl-(4-phenylpiperidin-1-yl)methanone as a white crystalline solid with a melting point of 191-193°C.

Scientific Research Applications

Furan-3-yl-(4-phenylpiperidin-1-yl)methanone has been extensively studied for its potential applications in drug discovery and development. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Furan-3-yl-(4-phenylpiperidin-1-yl)methanone has also been studied for its potential use as an analgesic and anti-inflammatory agent.